Cas no 383155-01-9 (1-Naphthalenol,8-fluoro-(9CI))

• Product Name: 1-Naphthalenol,8-fluoro-(9CI)
• CAS No: 383155-01-9
• MF: C₁₀H₇FO
• MW: 162.160386323929
• MDL: MFCD17012550
• CID: 923340
• PubChem ID: 11615224
• Update Time: 2025-10-29

1-Naphthalenol,8-fluoro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,8-fluoro-(9CI)
• 1-Fluoro-8-hydroxynaphthalene
• A937763
• 383155-01-9
• SCHEMBL4959166
• 8-fluoronaphthalen-1-ol
• FT-0731268
• 8-fluoro-1-naphthol
• Y12618
• DTXSID50469461
• CS-0343266

• MDL： MFCD17012550
• Inchi： 1S/C10H7FO/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1-6,12H
• InChI Key： PGUGLDZOLIXVEG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=CC=CC(=C21)O

Computed Properties

• Exact Mass: 162.048093005g/mol
• Monoisotopic Mass: 162.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-Naphthalenol,8-fluoro-(9CI)

Research Brief on 1-Naphthalenol,8-fluoro-(9CI) (CAS: 383155-01-9): Recent Advances and Applications

1-Naphthalenol,8-fluoro-(9CI) (CAS: 383155-01-9) is a fluorinated naphthalene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by the presence of a fluorine atom at the 8-position of the naphthalene ring, exhibits potential applications in drug discovery, material science, and biochemical assays. Recent studies have explored its utility as a building block for the synthesis of novel therapeutic agents and as a fluorescent probe for biological imaging.

In the context of drug discovery, 1-Naphthalenol,8-fluoro-(9CI) has been investigated for its role in the development of kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing selective kinase inhibitors, which showed promising activity against cancer cell lines. The fluorine substitution was found to enhance the binding affinity and metabolic stability of the resulting compounds, highlighting the importance of this structural modification.

Another area of interest is the use of 1-Naphthalenol,8-fluoro-(9CI) in fluorescent labeling and imaging. Researchers have leveraged its photophysical properties to develop probes for detecting reactive oxygen species (ROS) in cellular environments. A recent publication in Analytical Chemistry reported the synthesis of a derivative that exhibited high sensitivity and selectivity for ROS, making it a valuable tool for studying oxidative stress-related diseases.

From a synthetic chemistry perspective, advances in the preparation of 1-Naphthalenol,8-fluoro-(9CI) have been achieved through innovative catalytic methods. A 2022 study in Organic Letters described a palladium-catalyzed fluorination protocol that improved the yield and purity of the compound, facilitating its broader application in research. These methodological improvements are critical for scaling up production and ensuring reproducibility in experimental settings.

In conclusion, 1-Naphthalenol,8-fluoro-(9CI) (CAS: 383155-01-9) represents a versatile compound with significant potential in multiple domains of chemical biology and pharmaceutical research. Ongoing studies continue to uncover new applications and refine synthetic approaches, underscoring its value as a key intermediate and functional material. Future research directions may include exploring its role in targeted drug delivery systems and further optimizing its photophysical properties for advanced imaging techniques.